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Compound of Interest

4-Acetamidobenzenesulfonyl
Compound Name:
azide

Cat. No.: B155343

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point of 4-
acetamidobenzenesulfonyl azide, a crucial reagent in organic synthesis, particularly in the
field of click chemistry and as a diazo transfer agent. This document outlines its physical
properties, provides detailed experimental protocols for its synthesis and characterization, and
presents the relevant data in a structured format for ease of reference.

Introduction to 4-Acetamidobenzenesulfonyl Azide

4-Acetamidobenzenesulfonyl azide, also known as p-acetamidobenzenesulfonyl azide (p-
ABSA), is a white to pale cream crystalline solid. It is a key building block in organic chemistry,
valued for its ability to introduce the azide functional group into various molecules.[1] Its
applications are diverse, ranging from the synthesis of organoazides to its use as a reagent in
the preparation of monosaccharide-derived alcohols and in rhodium-catalyzed carbene
cyclization reactions.[1][2] The purity of this compound is critical for its successful application in
synthesis, and its melting point is a primary indicator of that purity.

Physical and Chemical Properties
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The key physical and chemical identifiers for 4-acetamidobenzenesulfonyl azide are
summarized below:

Property Value
Molecular Formula CsHsN4OsS
Molecular Weight 240.24 g/mol [3]
CAS Number 2158-14-7[3]
White to pale cream or pale purple crystals or
Appearance
powder[4][5]
Solubility Soluble in Methanol[6], Insoluble in water[2]

Melting Point Data

The melting point of 4-acetamidobenzenesulfonyl azide has been reported by various
chemical suppliers and in peer-reviewed literature. The data is compiled in the table below,
showcasing a generally consistent range. Variations in the reported ranges can be attributed to
differences in the purity of the substance and the methodology used for determination.

Reported Melting Point

Source Purity/Assay
(°C)

Sigma-Aldrich 107-111 °C (lit.)[1][71[8] 97%

Tokyo Chemical Industry (TCI) 110.0 to 114.0 °CJ6] >98.0% (HPLC)

Tokyo Chemical Industry (TCI) 112 °C (reference) >98.0%(HPLC)

Thermo Scientific Chemicals 105.0-114.0 °C[4][5] >96.0% (HPLC)

_ Not specified, but product of
Organic Syntheses 113-115 °CJ[9] ) )
detailed synthesis

Experimental Protocols
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A reliable experimental protocol for the synthesis and purification of 4-
acetamidobenzenesulfonyl azide is crucial for obtaining a product with a sharp and accurate
melting point. The following procedure is adapted from a well-established method published in
Organic Syntheses.[9]

4.1. Synthesis of 4-Acetamidobenzenesulfonyl Azide
Materials:

e p-Acetamidobenzenesulfonyl chloride (0.50 mol, 117.0 g)

Sodium azide (0.60 mol, 39.0 g)

Acetone (1 L)

Water (300 mL for reaction, 4.5 L for precipitation)

Toluene (for recrystallization, approx. 6 L)
Procedure:

o A2-L Erlenmeyer flask is equipped with a magnetic stirrer and charged with p-
acetamidobenzenesulfonyl chloride (117.0 g) and acetone (1 L).

e A solution of sodium azide (39.0 g) in water (300 mL) is added to the stirring suspension.
e The resulting mixture is stirred for 12 hours at room temperature.

e The reaction mixture is then divided into three equal portions and each is poured into a 2-L
beaker containing 1.5 L of water, under stirring, to precipitate the product.

 After stirring for 1 hour, the white precipitate is collected by filtration.
e The crude product is dried in a desiccator over sodium hydroxide for 24 hours.

o Recrystallization is performed in four portions from toluene (1.5 L per portion), ensuring the
temperature is maintained below 80°C to prevent partial decomposition of the azide.[9]
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e The purified 4-acetamidobenzenesulfonyl azide is obtained as white crystals.
4.2. Melting Point Determination

Apparatus:

Melting point apparatus (e.g., capillary tube melting point apparatus)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if needed to powder the crystals)

Procedure:

Ensure the crystalline 4-acetamidobenzenesulfonyl azide sample is completely dry.

« If necessary, finely powder a small amount of the sample.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
o Place the capillary tube in the heating block of the melting point apparatus.

e Heat the block at a moderate rate until the temperature is about 10-15°C below the expected
melting point.

» Decrease the heating rate to approximately 1-2°C per minute to allow for accurate
observation.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

e Record the temperature at which the entire sample has completely melted (the end of the
melting range).

e The observed melting point range for the synthesized product is typically 113-115°C.[9]
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Visualization of Experimental Workflow

The following diagram illustrates the key stages in the synthesis and characterization of 4-
acetamidobenzenesulfonyl azide, culminating in the melting point determination.

Click to download full resolution via product page

Workflow for the synthesis and melting point determination of 4-acetamidobenzenesulfonyl
azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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